Cas no 77069-04-6 (Propanedioic acid, 1,3-benzodioxol-5-yl-, diethyl ester)

• Product name: Propanedioic acid, 1,3-benzodioxol-5-yl-, diethyl ester
• CAS No: 77069-04-6
• MF: C₁₄H₁₆O₆
• MW: 280.273244857788
• CID: 1783431
• PubChem ID: 10901985

Propanedioic acid, 1,3-benzodioxol-5-yl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 1,3-benzodioxol-5-yl-, diethyl ester
• diethyl 2-(1,3-benzodioxol-5-yl)propanedioate
• SCHEMBL6138702
• 77069-04-6
• DTXSID20447796

• Inchi： InChI=1S/C14H16O6/c1-3-17-13(15)12(14(16)18-4-2)9-5-6-10-11(7-9)20-8-19-10/h5-7,12H,3-4,8H2,1-2H3
• InChI Key： UGYWGULXIZLUFK-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C1=CC2=C(C=C1)OCO2)C(=O)OCC

Computed Properties

• Exact Mass: 280.09468
• Monoisotopic Mass: 280.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06